Cas no 499766-90-4 (5-Oxazolecarboxylic acid, 2-methyl-4-(trifluoromethyl)-)

5-Oxazolecarboxylic acid, 2-methyl-4-(trifluoromethyl)- is a heterocyclic carboxylic acid derivative featuring a trifluoromethyl substituent, which enhances its utility in medicinal chemistry and agrochemical applications. The oxazole core provides a stable scaffold for further functionalization, while the trifluoromethyl group contributes to improved metabolic stability and lipophilicity, making it valuable in drug discovery. This compound is particularly useful as a building block for synthesizing bioactive molecules, including potential enzyme inhibitors or receptor modulators. Its structural features also lend themselves to applications in material science, where fluorinated heterocycles are sought after for their unique electronic properties. High purity and well-defined reactivity ensure consistent performance in synthetic workflows.
5-Oxazolecarboxylic acid, 2-methyl-4-(trifluoromethyl)- structure
499766-90-4 structure
Product Name:5-Oxazolecarboxylic acid, 2-methyl-4-(trifluoromethyl)-
CAS No:499766-90-4
MF:C6H4F3NO3
MW:195.09607219696
MDL:MFCD22042205
CID:1541900
PubChem ID:83672945
Update Time:2025-11-06

5-Oxazolecarboxylic acid, 2-methyl-4-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • 5-Oxazolecarboxylic acid, 2-methyl-4-(trifluoromethyl)-
    • 2-Methyl-4-trifluoromethyl-oxazole-5-carboxylic acid
    • MUCHPEWZKWNIEW-UHFFFAOYSA-N
    • EN300-176344
    • AT29270
    • AKOS023404044
    • 2-Methyl-4-(trifluoromethyl)oxazole-5-carboxylicacid
    • 2-Methyl-4-(trifluoromethyl)oxazole-5-carboxylic acid
    • 2-methyl-4-(trifluoromethyl)-1,3-oxazole-5-carboxylic acid
    • 499766-90-4
    • MDL: MFCD22042205
    • Inchi: 1S/C6H4F3NO3/c1-2-10-4(6(7,8)9)3(13-2)5(11)12/h1H3,(H,11,12)
    • InChI Key: MUCHPEWZKWNIEW-UHFFFAOYSA-N
    • SMILES: FC(C1=C(C(=O)O)OC(C)=N1)(F)F

Computed Properties

  • Exact Mass: 195.01432
  • Monoisotopic Mass: 195.01432748g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 218
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 63.3Ų

Experimental Properties

  • PSA: 63.33

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Additional information on 5-Oxazolecarboxylic acid, 2-methyl-4-(trifluoromethyl)-

5-Oxazolecarboxylic Acid, 2-Methyl-4-(Trifluoromethyl)-: A Comprehensive Overview

CAS No. 499766-90-4, commonly referred to as 5-Oxazolecarboxylic acid, 2-methyl-4-(trifluoromethyl)-, is a chemically synthesized compound with significant applications in various scientific and industrial fields. This compound has garnered attention due to its unique structural properties and potential for use in advanced materials and pharmaceuticals.

The molecular structure of 5-Oxazolecarboxylic acid, 2-methyl-4-(trifluoromethyl)- consists of an oxazole ring, a five-membered heterocyclic compound with one oxygen and one nitrogen atom. The oxazole ring is substituted with a carboxylic acid group at the 5-position, a methyl group at the 2-position, and a trifluoromethyl group at the 4-position. This substitution pattern imparts unique electronic and steric properties to the molecule, making it highly versatile for various chemical reactions.

Recent studies have highlighted the potential of CAS No. 499766-90-4 in the development of advanced materials, particularly in the field of organic electronics. The compound's ability to form stable coordination complexes with metal ions has been explored for applications in light-emitting diodes (LEDs) and solar cells. Researchers have reported that the trifluoromethyl group enhances the molecule's stability under high-energy conditions, making it a promising candidate for next-generation electronic devices.

In the pharmaceutical industry, 5-Oxazolecarboxylic acid, 2-methyl-4-(trifluoromethyl)- has shown potential as a building block for drug development. Its carboxylic acid group can be readily modified to create bioactive compounds with specific therapeutic properties. For instance, derivatives of this compound have been investigated for their anti-inflammatory and antioxidant activities, offering new avenues for treating chronic diseases such as arthritis and neurodegenerative disorders.

The synthesis of CAS No. 499766-90-4 involves a multi-step process that typically begins with the preparation of an oxazole precursor. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste generation. These improvements have made the compound more accessible for large-scale applications in both academia and industry.

In terms of physical properties, 5-Oxazolecarboxylic acid, 2-methyl-4-(trifluoromethyl)- exhibits a high melting point due to its rigid molecular structure and strong intermolecular hydrogen bonding capabilities. Its solubility in organic solvents is moderate, which makes it suitable for various solution-based chemical reactions. The presence of electronegative trifluoromethyl groups also contributes to the compound's hydrophobicity, enhancing its compatibility with hydrocarbon-based systems.

From an environmental perspective, studies have shown that CAS No. 499766-90-4 is relatively stable under normal conditions, with minimal degradation observed in aqueous environments. However, further research is needed to fully understand its long-term environmental impact and biodegradability.

In conclusion, 5-Oxazolecarboxylic acid, 2-methyl-4-(trifluoromethyl)-, or CAS No. 499766-90-4, represents a valuable compound with diverse applications across multiple disciplines. Its unique chemical properties and potential for further modification make it an exciting area of focus for ongoing research efforts.

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